10.1039/C0JM02300K | Synthesis of magnetic nanoparticles with immobilized aminophenylboronic acid for selective capture of glycoproteins

Synthesis of magnetic nanoparticles with immobilized aminophenylboronic acid for selective capture of glycoproteins

Journal of Materials Chemistry Pub Date: 2010-10-27 DOI: 10.1039/C0JM02300K

Abstract

Aminophenylboronic acid (APBA)-functionalized magnetic iron oxide nanoparticles (Fe₃O₄ MNPs) were synthesized for the selective capture of glycoproteins from unfractionated protein mixtures. The morphology, adsorption, and recognition properties of the resultant particles were investigated and uniform size APBA-coated MNPs with a mean diameter of ∼15 nm and high magnetic saturation value of 30.6 emu g⁻¹ were obtained, which endued the adsorbent with a large surface area and convenience of isolation. The selectivity and binding capacity of APBA-coated MNPs were evaluated by using standard glycoproteins (cellulose and ovalbumin) and nonglycoproteins (bovine hemoglobin, bovine serum albumin and lysozyme) as model samples. Adsorption experiments and SDS-PAGE demonstrated that the APBA-coated MNPs had higher binding capacity and selectivity for glycoproteins compared to nonglycoproteins. In addition, the practicability of the as-prepared MNPs was further assessed by specific capture of ovalbumin from an egg white sample.

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Journal Name：Journal of Materials Chemistry

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